Cas no 2172188-76-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• CAS No: 2172188-76-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6097629
• PubChem ID: 165548143
• Update Time: 2025-11-01

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• 2172188-76-8
• EN300-1490971
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-17(15-23(29)28-26(2,3)14-13-24(30)31)27-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： QUUJXFYGMAECJS-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

Comprehensive Overview of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid (CAS No. 2172188-76-8)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid (CAS No. 2172188-76-8) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). The compound's molecular design ensures high stability and reactivity, addressing key challenges in modern drug development, such as targeted delivery and biocompatibility.

The growing demand for peptide-based therapeutics has propelled interest in compounds like 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "CAS 2172188-76-8 applications" to explore its role in synthesizing bioactive peptides. Its compatibility with automated peptide synthesizers aligns with trends in high-throughput screening and precision medicine, making it a hotspot in bioconjugation and prodrug design.

From a synthetic chemistry perspective, the compound's carboxylic acid and amide functionalities enable versatile modifications, catering to structure-activity relationship (SAR) studies. Its 4-methylpentanoic acid backbone enhances lipophilicity, a sought-after property in CNS drug development and peptide mimetics. Recent publications highlight its use in designing GPCR-targeting peptides, addressing queries like "how to improve peptide stability" or "best Fmoc reagents for SPPS."

Quality control of CAS 2172188-76-8 involves advanced analytical techniques such as HPLC and mass spectrometry, ensuring compliance with GMP standards. The compound’s low toxicity profile and high purity (>98%) meet stringent requirements for preclinical studies, reinforcing its relevance in biopharmaceutical innovation. Discussions on platforms like ResearchGate often emphasize its role in next-generation peptide vaccines and ADC (antibody-drug conjugate) development.

In summary, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid exemplifies the intersection of organic chemistry and biomedical engineering. Its adaptability to emerging trends—such as AI-driven drug discovery and sustainable synthesis—positions it as a cornerstone in modern research. For investigators exploring "peptide modification strategies" or "CAS 2172188-76-8 suppliers," this compound offers a robust solution for cutting-edge applications.